Cas no 2097901-17-0 (3-(5-Chloro-2-methoxyphenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea)

• Product name: 3-(5-Chloro-2-methoxyphenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea
• CAS No: 2097901-17-0
• MF: C₁₅H₁₉ClN₂O₃
• MW: 310.775963068008
• CID: 5474022
• PubChem ID: 126852030

3-(5-Chloro-2-methoxyphenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-3-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea
• 3-(5-chloro-2-methoxyphenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea
• 2097901-17-0
• AKOS032456321
• F5857-6814
• 3-(5-Chloro-2-methoxyphenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea

• Inchi： 1S/C15H19ClN2O3/c1-21-13-6-5-11(16)9-12(13)18-14(19)17-10-15(20)7-3-2-4-8-15/h3,5-7,9,20H,2,4,8,10H2,1H3,(H2,17,18,19)
• InChI Key： WPEGXCDTJXKGMU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(NCC1(C=CCCC1)O)=O)OC

Computed Properties

• Exact Mass: 310.1084202g/mol
• Monoisotopic Mass: 310.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.6Ų

Additional information on 3-(5-Chloro-2-methoxyphenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea

Comprehensive Overview of 3-(5-Chloro-2-methoxyphenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea (CAS No. 2097901-17-0)

The compound 3-(5-Chloro-2-methoxyphenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea (CAS No. 2097901-17-0) is a structurally unique urea derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture combines a chloro-methoxyphenyl moiety with a hydroxycyclohexenylmethyl group, offering versatile applications in drug discovery and material science. This article delves into its properties, synthesis, and potential uses, aligning with trending topics such as sustainable chemistry and bioactive molecule design.

Recent advancements in computational chemistry and AI-driven drug design have highlighted the importance of urea-based compounds like 3-(5-Chloro-2-methoxyphenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea. Researchers are increasingly exploring its role in modulating protein-protein interactions, a hot topic in targeted therapy. The compound's hydrogen-bonding capacity and steric flexibility make it a promising candidate for developing enzyme inhibitors or receptor modulators.

From a synthetic perspective, the preparation of CAS No. 2097901-17-0 involves multi-step organic reactions, including cyclohexenyl hydroxylation and urea coupling. Innovations in green chemistry have optimized these processes to reduce waste and improve yields, addressing the growing demand for environmentally friendly synthesis. Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing its purity and structural integrity.

The agrochemical industry has also shown interest in 3-(5-Chloro-2-methoxyphenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea due to its potential as a plant growth regulator or pest control agent. Its chlorinated aromatic component may contribute to herbicidal activity, while the hydroxycyclohexenyl group could enhance biodegradability—a key consideration for sustainable agriculture.

In material science, this compound's thermal stability and solubility profile make it suitable for designing functional polymers or coatings. Its ability to form non-covalent interactions aligns with the development of smart materials, a trending niche in nanotechnology. Researchers are investigating its incorporation into drug delivery systems to improve bioavailability.

Safety and regulatory aspects of CAS No. 2097901-17-0 are under continuous evaluation. While not classified as hazardous, standard laboratory precautions for handling organic intermediates apply. The compound's ecotoxicological profile is being studied to ensure compliance with REACH and other global chemical regulations.

Future research directions may explore structure-activity relationships (SAR) of this urea derivative to unlock novel applications. With the rise of precision medicine and agrochemical innovation, 3-(5-Chloro-2-methoxyphenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea stands as a compelling subject for interdisciplinary studies bridging chemistry, biology, and engineering.